Cas no 88332-69-8 (1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-)

• Product Name: 1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-
• CAS No: 88332-69-8
• MF: C₂₄H₂₂N₄O₄
• MW: 430.455885410309
• CID: 636834
• PubChem ID: 71409040
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-
• 1-N,2-N-dibenzylbenzene-1,2,4,5-tetracarboxamide
• DTXSID50828812
• N~1~,N~2~-Dibenzylbenzene-1,2,4,5-tetracarboxamide
• 88332-69-8

• Inchi： 1S/C24H22N4O4/c25-21(29)17-11-19(23(31)27-13-15-7-3-1-4-8-15)20(12-18(17)22(26)30)24(32)28-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H2,25,29)(H2,26,30)(H,27,31)(H,28,32)
• InChI Key： WDEZIDKLRVEUCY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C(N)=O)=C(C(N)=O)C=C1C(NCC1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 430.16410520g/mol
• Monoisotopic Mass: 430.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 144Ų